4,5-Dihydro-1,2-oxazol-3-yl(phenyl)methanamine

• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 4,5-dihydro-1,2-oxazol-3-yl(phenyl)methanamine
• InChI: InChI=1S/C10H12N2O/c11-10(9-6-7-13-12-9)8-4-2-1-3-5-8/h1-5,10H,6-7,11H2
• InChI Key: QBCXIRILURHOBU-UHFFFAOYSA-N
• Canonical SMILES: C1CON=C1C(C2=CC=CC=C2)N

Description

4,5-Dihydro-1,2-oxazol-3-yl(phenyl)methanamine is a heterocyclic compound that features an oxazole ring fused with a phenyl group and an amine group. This compound is part of the broader class of oxazole derivatives, which are known for their diverse biological activities and applications in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5-Dihydro-1,2-oxazol-3-yl(phenyl)methanamine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of an O-alkenyl imidate with a suitable nucleophile, followed by cyclization to form the oxazole ring . The reaction conditions often require the presence of a base and a solvent such as dichloromethane or ethanol.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Industrial methods also focus on minimizing waste and improving the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

4,5-Dihydro-1,2-oxazol-3-yl(phenyl)methanamine undergoes various chemical reactions, including:

Oxidation: This reaction can convert the oxazole ring into more oxidized derivatives.

Reduction: Reduction reactions can modify the oxazole ring or the phenyl group.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole N-oxides, while reduction can produce dihydro derivatives .

Scientific Research Applications

4,5-Dihydro-1,2-oxazol-3-yl(phenyl)methanamine has a wide range of applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex molecules.

Biology: The compound is used in studies related to enzyme inhibition and protein interactions.

Medicine: It has potential therapeutic applications, including antimicrobial and anticancer activities.

Industry: The compound is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 4,5-Dihydro-1,2-oxazol-3-yl(phenyl)methanamine involves its interaction with specific molecular targets. The oxazole ring can interact with enzymes and receptors, leading to inhibition or activation of biological pathways. The amine group can form hydrogen bonds with target molecules, enhancing its binding affinity .

Comparison with Similar Compounds

Similar Compounds

Oxazole: A simpler analog with similar biological activities.

Isoxazole: Contains an oxygen and nitrogen atom in different positions, leading to distinct chemical properties.

Imidazole: Another heterocyclic compound with a nitrogen atom, widely used in medicinal chemistry.

Uniqueness

4,5-Dihydro-1,2-oxazol-3-yl(phenyl)methanamine is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity. Its combination of an oxazole ring with a phenyl group and an amine group makes it a versatile compound in various research fields .